Rivicycline

• CAS RN: 130030-59-0
• Molecular Formula: C94H119ClN14O27S
• Molecular Weight: 1944.567
• InChI: InChI=1S/C43H58N4O12.C22H24N2O8.C17H20N4O6.C12H17N4OS.ClH/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49;1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15;1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h11-14,19-21,23-25,29,34-35,39,44,49-51,53H,15-18H2,1-10H3,(H,45,55);4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);3-4,11-12,14,22-25H,5-6H2,1-2H3,(H,20,26,27);5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q;;;+1;/p-1/b12-11+,19-14+,22-13+,28-20+;;;;/t21-,23+,24+,25+,29-,34-,35+,39+,43-;9-,10-,15-,21+,22-;11-,12+,14-;;/m001../s1
• InChI Key: IOBARSJOYGBKGT-BNVIECQASA-M
• SMILES: CC1C=CC=C(C(=O)NC2=C(C3=C(C(=C4C(=C3C(=O)C2=CNN5CCN(CC5)C)C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)C.CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O.CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.[Cl-]
• synonyms: rivicycline

Description

Rivicycline, also known as Rivicycline, is a useful research compound. Its molecular formula is C94H119ClN14O27S and its molecular weight is 1944.567. The purity is usually 95%.
BenchChem offers high-quality Rivicycline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Rivicycline including the price, delivery time, and more detailed information at info@benchchem.com.